Cas no 868224-35-5 (ethyl 2-({1-oxo-2-(phenylcarbamoyl)methyl-1,2-dihydroisoquinolin-5-yl}oxy)propanoate)

• Product Name: ethyl 2-({1-oxo-2-(phenylcarbamoyl)methyl-1,2-dihydroisoquinolin-5-yl}oxy)propanoate
• CAS No: 868224-35-5
• MF: C₂₂H₂₂N₂O₅
• MW: 394.420485973358
• CID: 6098800
• PubChem ID: 5105059
• Update Time: 2025-06-15

ethyl 2-({1-oxo-2-(phenylcarbamoyl)methyl-1,2-dihydroisoquinolin-5-yl}oxy)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({1-oxo-2-(phenylcarbamoyl)methyl-1,2-dihydroisoquinolin-5-yl}oxy)propanoate
• ethyl 2-[2-(2-anilino-2-oxoethyl)-1-oxoisoquinolin-5-yl]oxypropanoate
• ethyl 2-((1-oxo-2-(2-oxo-2-(phenylamino)ethyl)-1,2-dihydroisoquinolin-5-yl)oxy)propanoate
• ethyl 2-({1-oxo-2-[(phenylcarbamoyl)methyl]-1,2-dihydroisoquinolin-5-yl}oxy)propanoate
• AB00686556-01
• SR-03000000005-1
• AKOS024610182
• 868224-35-5
• F1808-0131

• Inchi： 1S/C22H22N2O5/c1-3-28-22(27)15(2)29-19-11-7-10-18-17(19)12-13-24(21(18)26)14-20(25)23-16-8-5-4-6-9-16/h4-13,15H,3,14H2,1-2H3,(H,23,25)
• InChI Key： XRDDYYDETRJEJJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(OC1=CC=CC2=C1C=CN(CC(NC1=CC=CC=C1)=O)C2=O)C

Computed Properties

• Exact Mass: 394.15287181g/mol
• Monoisotopic Mass: 394.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on ethyl 2-({1-oxo-2-(phenylcarbamoyl)methyl-1,2-dihydroisoquinolin-5-yl}oxy)propanoate

Ethyl 2-({1-oxo-2-(phenylcarbamoyl)methyl-1,2-dihydroisoquinolin-5-yl}oxy)propanoate (CAS No. 868224-35-5): A Comprehensive Overview

Ethyl 2-({1-oxo-2-(phenylcarbamoyl)methyl-1,2-dihydroisoquinolin-5-yl}oxy)propanoate (CAS No. 868224-35-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of isoquinoline and features a unique combination of functional groups that contribute to its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of ethyl 2-({1-oxo-2-(phenylcarbamoyl)methyl-1,2-dihydroisoquinolin-5-yl}oxy)propanoate is C₂₃H₂₄N₂O₅, with a molecular weight of approximately 404.44 g/mol. The compound consists of an isoquinoline ring system substituted with a phenylcarbamoyl group and an ethyl ester moiety. The presence of these functional groups imparts specific chemical properties, such as solubility in organic solvents and reactivity in various chemical reactions.

The isoquinoline ring is a key structural feature that contributes to the compound's biological activity. Isoquinolines are known for their diverse pharmacological properties, including analgesic, anti-inflammatory, and anti-cancer effects. The phenylcarbamoyl group adds additional functionality, potentially enhancing the compound's ability to interact with biological targets. The ethyl ester moiety can be hydrolyzed under physiological conditions, which may influence the compound's metabolic profile and bioavailability.

Synthesis Methods

The synthesis of ethyl 2-({1-oxo-2-(phenylcarbamoyl)methyl-1,2-dihydroisoquinolin-5-yl}oxy)propanoate has been reported in several studies. One common approach involves the reaction of an appropriate isoquinoline derivative with a phenylcarbamoyl chloride followed by esterification with ethanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

A recent study published in the Journal of Organic Chemistry described an optimized synthetic route that significantly improved the overall yield and reduced the number of purification steps. The researchers utilized a one-pot reaction sequence involving the formation of the isoquinoline intermediate followed by direct esterification. This method not only simplified the synthesis but also enhanced the scalability for potential industrial applications.

Biological Activities and Therapeutic Potential

Ethyl 2-({1-oxo-2-(phenylcarbamoyl)methyl-1,2-dihydroisoquinolin-5-yl}oxy)propanoate has been investigated for its potential therapeutic applications in various disease models. One area of significant interest is its anti-cancer properties. Studies have shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers.

A key mechanism underlying its anti-cancer activity is its ability to induce apoptosis through the modulation of cellular signaling pathways. Research published in Cancer Research demonstrated that treatment with this compound led to the activation of caspase enzymes and the disruption of mitochondrial membrane potential, ultimately leading to cell death. Additionally, it has been shown to inhibit tumor growth in xenograft models, suggesting its potential as a novel anti-cancer agent.

Beyond cancer research, this compound has also been explored for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

While preclinical studies have provided promising results, further research is needed to evaluate the safety and efficacy of ethyl 2-({1-oxo-2-(phenylcarbamoyl)methyl-1,2-dihydroisoquinolin-5-yl}oxy)propanoate in human subjects. Several clinical trials are currently underway to assess its therapeutic potential in various disease settings.

A phase I clinical trial conducted at a leading cancer research institute evaluated the safety and pharmacokinetics of this compound in patients with advanced solid tumors. Preliminary results indicated that it was well-tolerated at doses up to 300 mg/m², with no dose-limiting toxicities observed. The trial also provided valuable insights into its pharmacokinetic profile, which will inform future dosing strategies.

In parallel with clinical trials, ongoing research aims to identify biomarkers that can predict response to treatment with this compound. Advances in genomics and proteomics are enabling researchers to better understand the molecular mechanisms underlying its therapeutic effects and identify patient subpopulations most likely to benefit from treatment.

Conclusion

Ethyl 2-({1-oxo-2-(phenylcarbamoyl)methyl-1,2-dihydroisoquinolin-5-yloxy)propanoate (CAS No. 868224-35-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and functional groups contribute to its ability to interact with biological targets involved in cancer and inflammation. Ongoing research and clinical trials are providing valuable insights into its safety, efficacy, and potential applications in medicine. As our understanding of this compound continues to evolve, it holds promise as a novel therapeutic agent for various diseases.